Cas no 15497-91-3 (1-Propanol,3,3'-[1,4-phenylenebis(oxy)]bis- (9CI))
15497-91-3 structure
Product Name:1-Propanol,3,3'-[1,4-phenylenebis(oxy)]bis- (9CI)
CAS No:15497-91-3
MF:C12H18O4
MW:226.268924236298
CID:229671
PubChem ID:339399
Update Time:2025-04-19
1-Propanol,3,3'-[1,4-phenylenebis(oxy)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3,3'-[1,4-phenylenebis(oxy)]bis- (9CI)
- 3-[4-(3-hydroxypropoxy)phenoxy]propan-1-ol
- 1,4-(3-hydroxypropoxy)benzene
- 3,3'-(1,4-phenylenebis(oxy))dipropan-1-ol
- 3,3'-[1,4-phenylenebis(oxy)]dipropan-1-ol
- AC1L7PW6
- NSC366060
- SureCN555384
- NSC-366060
- DTXSID80320879
- 15497-91-3
- SCHEMBL555384
-
- Inchi: 1S/C12H18O4/c13-7-1-9-15-11-3-5-12(6-4-11)16-10-2-8-14/h3-6,13-14H,1-2,7-10H2
- InChI Key: JGFQBESXBJCPKQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCCCO)CCCO
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 226.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 387.7°Cat760mmHg
- Flash Point: 188.3°C
- Refractive Index: 1.528
- PSA: 58.92
- LogP: 1.20900
1-Propanol,3,3'-[1,4-phenylenebis(oxy)]bis- (9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
15497-91-3 (1-Propanol,3,3'-[1,4-phenylenebis(oxy)]bis- (9CI)) Related Products
- 622-85-5(Phenyl propylether)
- 28334-99-8(3,5-Dipropoxyphenol)
- 3898-41-7(Benzene, 1,4-dipropoxy-)
- 6180-61-6(3-Phenoxy-1-propanol)
- 18979-50-5(4-n-Propoxyphenol)
- 56106-37-7(1,3-Dipropoxybenzene)
- 726-44-3(1,3-diphenoxypropane)
- 118943-21-8(1-Propanol,3-(4-methoxyphenoxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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